Cas no 61155-54-2 (3,5-Cyclohexadiene-1,2-dione, 4-(1,1-dimethylethyl)-5-(4-morpholinyl)-)

• Product Name: 3,5-Cyclohexadiene-1,2-dione, 4-(1,1-dimethylethyl)-5-(4-morpholinyl)-
• CAS No: 61155-54-2
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 490248
• PubChem ID: 12290197
• Update Time: 2025-04-19

3,5-Cyclohexadiene-1,2-dione, 4-(1,1-dimethylethyl)-5-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 3,5-Cyclohexadiene-1,2-dione, 4-(1,1-dimethylethyl)-5-(4-morpholinyl)-
• 4-tert-butyl-5-morpholin-4-ylcyclohexa-3,5-diene-1,2-dione
• 61155-54-2
• DTXSID30484879

• Inchi： 1S/C14H19NO3/c1-14(2,3)10-8-12(16)13(17)9-11(10)15-4-6-18-7-5-15/h8-9H,4-7H2,1-3H3
• InChI Key： RXROBYKBNSJKRS-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1=CC(C(C=C1C(C)(C)C)=O)=O

Computed Properties

• Exact Mass: 249.13657
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61